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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Carbaryl-d7, a deuterated analog of the
carbamate insecticide Carbaryl. This document summarizes its core physicochemical
properties, details its application in analytical methodologies, and explores the
immunotoxicological effects of its non-deuterated counterpart, Carbaryl, providing insights into
potential research applications.

Core Data Presentation

The following table summarizes the key quantitative data for Carbaryl-d7.

Property Value Reference
CAS Number 362049-56-7 N/A
Molecular Formula C12H4D7NO2 N/A
Molecular Weight 208.26 g/mol N/A

Immunomodulatory Effects of Carbaryl: A Signaling
Pathway

Carbaryl has been shown to exert significant immunotoxic effects by disrupting the balance of
T-helper (Th) cell differentiation and cytokine production. The primary mechanism involves a
shift from a Thl-mediated cellular immune response to a Th2-mediated humoral immune
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response. This imbalance can have profound implications for the organism's ability to
effectively combat intracellular pathogens and its susceptibility to allergic and autoimmune
conditions.

Exposure to Carbaryl leads to a significant decrease in the production of Thl-associated
cytokines, including Interleukin-2 (IL-2) and Interferon-gamma (IFN-y).[1][2] Concurrently, there
Is an observed increase in the secretion of Th2-associated cytokines, namely Interleukin-4 (IL-
4) and Interleukin-10 (IL-10).[1][2] This cytokine shift suppresses the functions of lymphocytes
and macrophages.[1][2] The reduction in pro-inflammatory cytokines such as Interleukin-13 (IL-
1B) and Tumor Necrosis Factor-alpha (TNF-a) further contributes to the compromised immune
response.[1]
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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